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Storage & Handling Conditions

The table below summarizes the key storage conditions and physicochemical data for 4SC-203 from supplier

documentation [1] [2] [3].

Property Specification / Condition

Appearance Solid; White to off-white [2].

Molecular Formula C₃₃H₃₈N₈O₄S [1] [2] [3].

Molecular Weight 642.77 g/mol [1] [2] [3].

CAS Number 895533-09-2 [1] [2] [3].

| Recommended Storage (Powder) | -20°C for 3 years [2]. Store at +4°C for 2 years [2]. | | Recommended

Storage (Solution) | -80°C for 6 months [2]. -20°C for 1 month [2]. | | Solubility (DMSO) | 125 mg/mL

(194.47 mM) [2]. |
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Here are answers to common questions based on the available safety and data sheets.

Q1: What are the critical stability risks for 4SC-203? The primary factors that can degrade 4SC-203 are

light and heat [1]. The compound should be stored in the dark at the recommended temperatures.

Furthermore, it is hygroscopic, meaning it can absorb moisture from the air, which may impact its stability

and weighing accuracy [2]. Always use newly opened DMSO to prepare stock solutions, as hygroscopic

DMSO can affect solubility [2].

Q2: How should I handle 4SC-203 to ensure stability and safety?

Personal Protective Equipment (PPE): Wear appropriate gloves, lab coat, and safety goggles to
avoid skin and eye contact [1].

Handling Environment: Perform handling in a well-ventilated area, such as a fume hood, to avoid
inhalation of powder [1].

Reconstitution: When preparing stock solutions, it is recommended to use ultrasonic treatment to
aid dissolution [2].

Q3: What should I do if I encounter solubility problems or suspect precipitation?

Confirm Solvent: Ensure you are using high-quality, dry DMSO. The solubility is specified as 125
mg/mL in DMSO [2].

Use Sonication: Apply brief ultrasonic treatment to help dissolve the compound.
Inspect Solutions: Before use, visually inspect the solution for any particles or cloudiness. If

precipitation occurs in stock solutions, warming and vortexing may resolubilize the material.

Q4: How can I prepare a working solution for in vivo studies? One provider suggests the following

protocol to prepare a 2.08 mg/mL working solution [2]:

Prepare a stock solution of 20.8 mg/mL in DMSO.

Mix 100 µL of the stock solution with 400 µL of PEG300.
Add 50 µL of Tween-80 to the mixture and mix well.

Finally, add 450 µL of saline (0.9% sodium chloride) to achieve a final volume of 1 mL. This protocol
yields a clear solution suitable for administration. For studies longer than half a month, a formulation

using 10% DMSO and 90% corn oil is recommended [2].
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For a more comprehensive stability assessment, you can establish an in-house testing protocol. The diagram

below outlines a general workflow.
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Hydrolytic Stress
(Different pH buffers)

Oxidative Stress
(e.g., 0.01% H₂O₂)

Photolytic Stress
(UV/Vis light)
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Conclude on Stability
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Troubleshooting Guide

The flowchart below outlines a logical approach to resolving common experimental issues with 4SC-203.
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Unexpected Experimental Result?
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Adhere to Storage Guidelines: Strictly follow the recommended storage temperatures for both

powder and solution forms to maximize compound stability [1] [2].
Minimize Freeze-Thaw Cycles: Aliquot stock solutions to avoid repeated freezing and thawing,

which can lead to degradation and precipitation [2].
Document Everything: Keep detailed records of when powders are first used, when stock and

working solutions are prepared, and the number of freeze-thaw cycles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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